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Compound of Interest

Compound Name: XL147

Cat. No.: B1332775

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and
compliance in the disposal of the potent PI3K inhibitor, XL147, is paramount. This guide
provides essential, step-by-step procedures for its proper handling and disposal, fostering a
secure laboratory environment.

XL147, also known as Pilaralisib or SAR245408, is a potent, selective, and orally bioavailable
small molecule inhibitor of the pan-class | phosphatidylinositol 3-kinase (PI13K) family. Due to its
cytotoxic and potentially hazardous nature, XL147 and its associated waste must be managed
and disposed of in accordance with strict safety protocols and regulatory guidelines.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE), including but not limited to:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A buttoned lab coat to protect from skin exposure.

Respiratory Protection: A fume hood should be used when handling the solid compound or
preparing solutions.
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In case of accidental exposure, refer to the product's Safety Data Sheet (SDS) for immediate
first-aid measures.

Step-by-Step Disposal Procedures for XL147

The following procedures are based on general best practices for the disposal of hazardous
chemical waste in a laboratory setting. It is crucial to consult your institution's specific
Environmental Health and Safety (EHS) guidelines and the manufacturer's Safety Data Sheet
(SDS) for XL147, specifically Section 13: Disposal Considerations, for definitive instructions.

Step 1: Waste Segregation and Collection

Proper segregation of waste is the first and most critical step to ensure safe and compliant
disposal.

» Designated Waste Containers: Use only dedicated, properly labeled hazardous waste
containers. These containers should be made of a material compatible with the chemical
waste (e.g., high-density polyethylene - HDPE).

o Solid Waste:

o Collect unused or expired XL147 powder, contaminated PPE (gloves, weigh boats, etc.),
and any other solid materials that have come into contact with the compound in a
designated solid hazardous waste container.

o The container must be clearly labeled as "Hazardous Waste - Solid" and should list all
chemical constituents, including "XL147 (Pilaralisib)."

e Liquid Waste:

o Solutions containing XL147 (e.g., from cell culture media, assay buffers) should be
collected in a designated liquid hazardous waste container.

o The container must be clearly labeled as "Hazardous Waste - Liquid" and list all
components of the solution with their approximate percentages (e.g., "XL147 in
DMSO/Water solution™).
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o Do not mix incompatible waste streams. For example, do not mix organic solvent waste
with aqueous waste unless specifically permitted by your institution's EHS.

e Sharps Waste:

o Needles, syringes, or any other sharp objects contaminated with XL147 must be disposed
of in a designated sharps container that is puncture-resistant and leak-proof.

Step 2: Labeling of Hazardous Waste Containers

Accurate and thorough labeling is a regulatory requirement and essential for the safety of all
personnel handling the waste.

o Label Contents Clearly: Use a hazardous waste tag provided by your institution's EHS.
e Required Information: The label must include:

The words "Hazardous Waste."

[e]

o The full chemical name(s) of the contents (no abbreviations). For mixtures, list all
components.

o The approximate percentage or concentration of each component.

o The date the waste was first added to the container (accumulation start date).

o The name and contact information of the principal investigator or responsible person.
o The laboratory room number.

o The relevant hazard pictograms (e.g., health hazard, irritant).

Step 3: Storage of Hazardous Waste

Proper storage of hazardous waste containers prior to pickup is crucial to prevent accidents
and ensure compliance.

o Secure and Closed Containers: Keep waste containers securely closed at all times, except
when adding waste.
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e Secondary Containment: Store waste containers in a secondary containment bin or tray that
can hold at least 110% of the volume of the largest container. This is to prevent the spread of
material in case of a leak.

o Designated Storage Area: Store the waste in a designated, well-ventilated area, away from
general laboratory traffic. A satellite accumulation area within the laboratory is often used for
this purpose.

e Segregation of Incompatibles: Ensure that incompatible waste types are stored separately.

Step 4: Arranging for Waste Pickup

Hazardous waste must be disposed of through your institution's certified hazardous waste
management program.

o Contact EHS: Once the waste container is full or has reached its designated accumulation
time limit, contact your institution's Environmental Health and Safety (EHS) department to
schedule a waste pickup.

» Follow Institutional Procedures: Adhere to all institutional procedures for requesting and
preparing for a waste pickup. This may involve completing an online form or a paper
manifest.

e Do Not Dispose in Regular Trash or Drains: Under no circumstances should XL147 or its
contaminated materials be disposed of in the regular trash or poured down the drain. This is
a violation of environmental regulations and poses a significant safety risk.

Quantitative Data Summary

The following table summarizes key quantitative information related to XL147.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1332775?utm_src=pdf-body
https://www.benchchem.com/product/b1332775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value
Molecular Formula C25H25CIN6O4S
Molecular Weight 541.0 g/mol
Solubility (DMSO) =20 mg/mL
ICso (p1100) 39 nM

ICso (p110B) 383 nM

ICs0 (p1100) 36 nM

ICso (p110y) 23 nM

Experimental Protocol: In Vitro Kinase Assay

The following is a generalized protocol for an in vitro kinase assay to determine the inhibitory
activity of XL147 on a specific PI3K isoform.

Objective: To measure the ICso of XL147 for a specific PI3K isoform (e.g., p110a).

Materials:

Recombinant human PI3K enzyme

» Kinase buffer (e.g., 25 mM HEPES, pH 7.4, 10 mM MgClz, 1 mM EGTA, 0.01% Brij-35)

e Substrate (e.g., phosphatidylinositol)

o ATP (at a concentration near the Km for the enzyme)

e XL147 stock solution (in DMSO)

o Detection reagent (e.g., ADP-Glo™ Kinase Assay Kkit)

o 384-well assay plates

o Plate reader capable of luminescence detection
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Procedure:

o Compound Preparation: Prepare a serial dilution of XL147 in DMSO. Further dilute the
compound in kinase buffer to the desired final concentrations.

e Enzyme and Substrate Preparation: Prepare a solution of the PI3K enzyme and its substrate
in kinase buffer.

e Assay Plate Setup:
o Add the diluted XL147 or DMSO (as a vehicle control) to the wells of the 384-well plate.
o Add the enzyme/substrate mixture to each well.

o Incubate the plate at room temperature for a specified period (e.g., 15 minutes) to allow
the inhibitor to bind to the enzyme.

« Initiation of Kinase Reaction:

o Add ATP to each well to initiate the kinase reaction.

o Incubate the plate at room temperature for the desired reaction time (e.g., 60 minutes).
e Detection:

o Stop the kinase reaction and measure the amount of ADP produced using a detection
reagent according to the manufacturer's protocol.

o Read the luminescence signal on a plate reader.

e Data Analysis:
o Plot the luminescence signal against the logarithm of the XL147 concentration.
o Fit the data to a four-parameter logistic equation to determine the I1Cso value.

Mandatory Visualizations

The following diagrams illustrate key concepts related to XL147.
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Step 1: Waste Generation & Segregation
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 To cite this document: BenchChem. [Safe Disposal of XL147: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332775#x1147-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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